Cas no 2060048-60-2 (2-Cyclopropyl-1-(oxiran-2-yl)propan-2-ol)

• Product Name: 2-Cyclopropyl-1-(oxiran-2-yl)propan-2-ol
• CAS No: 2060048-60-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD30497712
• CID: 4635667
• PubChem ID: 131631961
• Update Time: 2025-06-08

2-Cyclopropyl-1-(oxiran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1-(oxiran-2-yl)propan-2-ol
• 2-Cyclopropyl-1-(oxiran-2-yl)propan-2-ol

• MDL： MFCD30497712
• Inchi： 1S/C8H14O2/c1-8(9,6-2-3-6)4-7-5-10-7/h6-7,9H,2-5H2,1H3
• InChI Key： VUKPXJGFAMEIHP-UHFFFAOYSA-N
• SMILES： O1CC1CC(C)(C1CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• XLogP3: 0.6
• Topological Polar Surface Area: 32.8

Additional information on 2-Cyclopropyl-1-(oxiran-2-yl)propan-2-ol

Introduction to 2-Cyclopropyl-1-(oxiran-2-yl)propan-2-ol (CAS No. 2060048-60-2)

2-Cyclopropyl-1-(oxiran-2-yl)propan-2-ol (CAS No. 2060048-60-2) is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural framework and versatile reactivity. This molecule, featuring a cyclopropyl group and an oxirane ring, has garnered attention due to its potential applications in synthetic chemistry and drug development. The presence of both cyclopropyl and oxirane moieties imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-cyclopropyl-1-(oxiran-2-yl)propan-2-ol consists of a propanol backbone substituted with a cyclopropyl group at the second carbon and an oxirane ring at the first carbon. This configuration allows for multiple reaction pathways, including nucleophilic substitution and ring-opening reactions, which are pivotal in medicinal chemistry. The cyclopropyl group, known for its stability and strain, can influence the reactivity of adjacent functional groups, while the oxirane ring (epoxide) provides a site for controlled functionalization.

In recent years, the pharmaceutical industry has seen a surge in the exploration of oxirane-containing compounds due to their utility as intermediates in the synthesis of bioactive molecules. The oxirane ring, also known as an epoxide, is highly reactive and can undergo various transformations, such as ring-opening with nucleophiles, leading to the formation of new carbon-carbon or carbon-nitrogen bonds. This property makes 2-cyclopropyl-1-(oxiran-2-yl)propan-2-ol particularly interesting for constructing complex scaffolds in drug discovery.

The synthesis of 2-cyclopropyl-1-(oxiran-2-yl)propan-2-ol typically involves multi-step organic reactions, often starting from readily available precursors like cyclopropane derivatives and epichlorohydrin. The synthesis must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications. Advances in catalytic methods have enabled more efficient routes to this compound, reducing the number of synthetic steps and minimizing waste.

One of the most compelling aspects of 2-cyclopropyl-1-(oxiran-2-yl)propan-2-ol is its potential in medicinal chemistry. The combination of a cyclopropyl group and an oxirane ring creates a molecule with both structural rigidity and functional diversity. This makes it an excellent candidate for exploring novel pharmacophores—combinations of structural features that are predictive of biological activity. Researchers have been particularly interested in its role as a precursor for small-molecule drugs targeting various diseases.

Recent studies have highlighted the utility of cyclopropyl-containing intermediates in drug development. The cyclopropyl group is known to enhance metabolic stability and binding affinity in certain therapeutic contexts. For instance, compounds featuring cyclopropane moieties have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. Similarly, oxirane-based compounds have been explored for their antimicrobial and anti-inflammatory properties.

The chemical reactivity of 2-cyclopropyl-1-(oxiran-2-yl)propan-2-ol allows for diverse modifications, making it a versatile building block in synthetic chemistry. The oxirane ring can be opened by nucleophiles such as amines or alcohols, leading to the formation of secondary or tertiary alcohols depending on the reaction conditions. This property is particularly useful in constructing complex molecular architectures required for drug candidates.

In addition to its synthetic utility, 2-cyclopropyl-1-(oxiran-2-yxl)propan--20l has been studied for its potential biological activity. While not yet widely used as a therapeutic agent itself, its derivatives have shown promise in preclinical studies as leads for new drugs. The structural features present in this compound make it an attractive candidate for further exploration in medicinal chemistry pipelines.

The future prospects of CAS No. 206004860--62 include further optimization of synthetic routes to improve scalability and cost-efficiency. Additionally, there is growing interest in exploring its applications beyond traditional pharmaceuticals, such as agrochemicals or specialty chemicals, where similar structural motifs are valued for their unique properties.

In conclusion, 20--cycIopropII--I(0xIIIan--20yI)pr0IIan--20l (CAS No.) represents an intriguing compound with significant potential in organic synthesis and drug development Its unique structural features—combining both cycIopropII arid oxIrane motifs—make it a valuable intermediate for constructing complex molecules with diverse biological activities Further research into this compound is warranted to fully harness its synthetic utility